![molecular formula C12H26N2O B4720012 N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide](/img/structure/B4720012.png)
N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide
Overview
Description
N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide, also known as DMAPA, is a chemical compound used in scientific research. DMAPA is a tertiary amine that is commonly used as a catalyst in organic synthesis reactions. This compound has a unique structure that makes it highly effective in promoting chemical reactions.
Mechanism of Action
The mechanism of action of N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide as a catalyst involves the formation of a complex between the amine group of N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide and the carbonyl group of the substrate. This complex stabilizes the transition state of the reaction, lowering the activation energy and promoting the reaction.
Biochemical and Physiological Effects:
N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide has no known biochemical or physiological effects. It is a non-toxic compound that is considered safe for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide as a catalyst is its high efficiency in promoting reactions. N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide is also a relatively inexpensive compound, making it an attractive option for researchers on a budget. However, N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide has some limitations, including its sensitivity to moisture and air. This compound should be stored in a dry and air-tight container to prevent degradation.
Future Directions
There are several future directions for research involving N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide. One potential direction is the development of new catalysts based on the structure of N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide. Researchers could also investigate the use of N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide in new types of reactions or in the synthesis of new compounds. Additionally, there is potential for the use of N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide in industrial applications, such as the production of polymers or other materials.
Scientific Research Applications
N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide is widely used in scientific research as a catalyst in organic synthesis reactions. This compound is highly effective in promoting reactions such as esterification, amidation, and acylation. N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide is also used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.
properties
IUPAC Name |
N-[3-(diethylamino)propyl]-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26N2O/c1-6-14(7-2)10-8-9-13-11(15)12(3,4)5/h6-10H2,1-5H3,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIMXTZYDRHQXFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCNC(=O)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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